Cas no 1509208-79-0 (Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl)-)

• Product Name: Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl)-
• CAS No: 1509208-79-0
• MF: C₈H₉BrN₂O₂S
• MW: 277.138259649277
• CID: 5967828
• PubChem ID: 81616634
• Update Time: 2025-05-27

Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl)-
• SCHEMBL19995242
• 2-(6-Bromopyridin-2-yl)isothiazolidine 1,1-dioxide
• 2-(6-Bromopyridin-2-yl)-1lambda6,2-thiazolidine-1,1-dione
• 1509208-79-0
• AKOS020196031
• EN300-1154347

• Inchi： 1S/C8H9BrN2O2S/c9-7-3-1-4-8(10-7)11-5-2-6-14(11,12)13/h1,3-4H,2,5-6H2
• InChI Key： NKUIHISONYTCRV-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(N2CCCS2(=O)=O)=CC=C1

Computed Properties

• Exact Mass: 275.95681g/mol
• Monoisotopic Mass: 275.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.732±0.06 g/cm3(Predicted)
• Boiling Point: 424.9±55.0 °C(Predicted)
• pka: -2.66±0.19(Predicted)

Additional information on Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl)-

Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl): A Comprehensive Overview

Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) (CAS No. 1509208-79-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its distinctive pyridine ring and bromo-substituted isothiazolidine moiety, offers a range of applications in pharmaceutical development and chemical synthesis. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug discovery.

Chemical Structure and Properties

Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) is a brominated derivative of pyridine with an isothiazolidine ring system. The molecular formula of this compound is C₈H₉BrN₂O₃S, and it has a molecular weight of approximately 275.03 g/mol. The presence of the bromo group and the dioxido-isothiazolidine moiety imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its stability under different conditions is a critical factor in its application in laboratory settings. Recent studies have shown that Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) remains stable under standard storage conditions, but it may undergo degradation when exposed to high temperatures or strong acids.

Synthesis Methods

The synthesis of Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 6-chloropyridin-2(1H)-one with bromoacetyl bromide followed by cyclization to form the isothiazolidine ring. This method typically yields high purity products but may require careful control of reaction conditions to avoid side reactions.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, the starting materials are subjected to microwave irradiation in the presence of a suitable catalyst. This technique not only accelerates the reaction but also enhances the yield and purity of the final product.

Biological Activities

Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various biological pathways. For instance, recent research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) has demonstrated antimicrobial activity against a range of bacteria and fungi. This makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant pathogens. Studies have also explored its potential as an antiviral agent, with preliminary results indicating significant activity against certain viral strains.

Potential Applications in Drug Discovery

The unique chemical structure and biological activities of Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) make it an attractive candidate for drug discovery programs. Its ability to inhibit specific enzymes and its antimicrobial properties suggest potential applications in treating various diseases such as cancer and infectious diseases.

In cancer research, this compound has shown promise as a lead molecule for developing new anticancer drugs. Its ability to target specific kinases involved in tumor growth and metastasis makes it a valuable tool for identifying novel therapeutic strategies. Preclinical studies have demonstrated that Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl)-based compounds can effectively reduce tumor size and inhibit cancer cell proliferation without significant toxicity to normal cells.

In the field of infectious diseases, the antimicrobial properties of this compound have led to its evaluation as a potential therapeutic agent against drug-resistant bacteria and fungi. Clinical trials are currently underway to assess its efficacy and safety in treating infections caused by multidrug-resistant pathogens.

Conclusion

Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl) (CAS No. 1509208-79-0) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.